Cas no 2229653-62-5 (3-(1-benzylpiperidin-2-yl)prop-2-enoic acid)

• Product Name: 3-(1-benzylpiperidin-2-yl)prop-2-enoic acid
• CAS No: 2229653-62-5
• MF: C₁₅H₁₉NO₂
• MW: 245.31686425209
• CID: 6031226
• PubChem ID: 165835962
• Update Time: 2025-10-28

3-(1-benzylpiperidin-2-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-benzylpiperidin-2-yl)prop-2-enoic acid
• EN300-1861876
• 2229653-62-5

• Inchi： 1S/C15H19NO2/c17-15(18)10-9-14-8-4-5-11-16(14)12-13-6-2-1-3-7-13/h1-3,6-7,9-10,14H,4-5,8,11-12H2,(H,17,18)/b10-9+
• InChI Key： GGRFLTIBZJPEPI-MDZDMXLPSA-N
• SMILES： OC(/C=C/C1CCCCN1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 245.141578849g/mol
• Monoisotopic Mass: 245.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-(1-benzylpiperidin-2-yl)prop-2-enoic acid

Research Brief on 3-(1-benzylpiperidin-2-yl)prop-2-enoic acid (CAS: 2229653-62-5): Recent Advances and Applications

3-(1-benzylpiperidin-2-yl)prop-2-enoic acid (CAS: 2229653-62-5) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its synthesis, pharmacological properties, and mechanisms of action, positioning it as a promising candidate for drug development. This research brief synthesizes the latest findings on this compound, highlighting its relevance in contemporary biomedical research.

The compound's structure, featuring a benzylpiperidine moiety conjugated with a prop-2-enoic acid group, suggests potential interactions with biological targets such as enzymes and receptors. Recent synthetic methodologies have focused on optimizing the yield and purity of 3-(1-benzylpiperidin-2-yl)prop-2-enoic acid, employing advanced techniques like microwave-assisted synthesis and catalytic asymmetric reactions. These innovations have facilitated the production of enantiomerically pure forms, which are critical for pharmacological studies.

Pharmacological evaluations have revealed that 3-(1-benzylpiperidin-2-yl)prop-2-enoic acid exhibits notable activity in modulating neurotransmitter systems, particularly those involving acetylcholine and dopamine. Preclinical studies in animal models have demonstrated its potential in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Additionally, its anti-inflammatory and antioxidant properties have been investigated, suggesting broader therapeutic applications.

Mechanistic studies have elucidated the compound's interactions with key molecular targets. For instance, it has been shown to inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), enzymes implicated in cognitive decline. Molecular docking simulations have further supported these findings, revealing high-affinity binding sites within the active pockets of these enzymes. Such insights are invaluable for the rational design of derivatives with enhanced efficacy and selectivity.

Recent advancements in drug delivery systems have also explored the incorporation of 3-(1-benzylpiperidin-2-yl)prop-2-enoic acid into nanoparticles and liposomes to improve its bioavailability and targeted delivery. These innovations address the compound's limitations, such as poor solubility and rapid metabolism, thereby enhancing its therapeutic potential. Preliminary in vivo studies have shown promising results, with improved pharmacokinetic profiles and reduced off-target effects.

In conclusion, 3-(1-benzylpiperidin-2-yl)prop-2-enoic acid (CAS: 2229653-62-5) represents a versatile scaffold for drug discovery, with demonstrated efficacy in modulating neurotransmitter systems and mitigating oxidative stress. Ongoing research aims to further optimize its pharmacological properties and explore its applications in treating complex diseases. The integration of synthetic chemistry, computational modeling, and advanced drug delivery technologies underscores the compound's potential as a cornerstone in future therapeutic developments.